Valeraldehyde Valeraldehyde Pentanal is a saturated fatty aldehyde composed from five carbons in a straight chain. It has a role as a plant metabolite.
Pentanal is a solid. This compound belongs to the polyamines. These are compounds containing more than one amine group. This drug targets the protein cAMP-dependent protein kinase catalytic subunit alpha.
, also known as N-valeraldehyde or amyl aldehyde, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. Thus, is considered to be a fatty aldehyde lipid molecule. exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. can be converted into 2-deoxypentose. is an almond, berry, and bready tasting compound that can be found in a number of food items such as spearmint, crustaceans, pomes, and sweet bay. This makes a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 110-62-3
VCID: VC0050692
InChI: InChI=1S/C5H10O/c1-2-3-4-5-6/h5H,2-4H2,1H3
SMILES: CCCCC=O
Molecular Formula: C5H10O
CH3(CH2)3CHO
C5H10O
Molecular Weight: 86.13 g/mol

Valeraldehyde

CAS No.: 110-62-3

Reference Standards

VCID: VC0050692

Molecular Formula: C5H10O
CH3(CH2)3CHO
C5H10O

Molecular Weight: 86.13 g/mol

Valeraldehyde - 110-62-3

CAS No. 110-62-3
Product Name Valeraldehyde
Molecular Formula C5H10O
CH3(CH2)3CHO
C5H10O
Molecular Weight 86.13 g/mol
IUPAC Name pentanal
Standard InChI InChI=1S/C5H10O/c1-2-3-4-5-6/h5H,2-4H2,1H3
Standard InChIKey HGBOYTHUEUWSSQ-UHFFFAOYSA-N
SMILES CCCCC=O
Canonical SMILES CCCCC=O
Boiling Point 216 to 217 °F at 760 mm Hg (NTP, 1992)
103 °C
103.0 °C
217°F
Colorform Liquid
Colorless liquid
Density 0.811 at 68 °F (USCG, 1999)
d204 0.81
0.8095 g/cu cm at 20 °C
Relative density (water = 1): 0.8
0.805-0.809
0.811
0.81
Flash Point 53.6 °F (NTP, 1992)
53.6 °F (Closed cup)
54 °F (12 °C) open cup
12 °C o.c.
53.6°F
54°F
Melting Point -132.7 °F (NTP, 1992)
-91.5 °C
Fp -92 °
-92°C
-91 °C
-132.7°F
-133°F
Physical Description Valeraldehyde appears as a colorless liquid. Slightly soluble in water and less dense than water. Flash point 54°F. Vapors heavier than air. Used to make artificial flavorings and rubber.
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
colourless to pale yellow liquid
Colorless liquid with a strong, acrid, pungent odor.
Description Pentanal is a saturated fatty aldehyde composed from five carbons in a straight chain. It has a role as a plant metabolite.
Pentanal is a solid. This compound belongs to the polyamines. These are compounds containing more than one amine group. This drug targets the protein cAMP-dependent protein kinase catalytic subunit alpha.
, also known as N-valeraldehyde or amyl aldehyde, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. Thus, is considered to be a fatty aldehyde lipid molecule. exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. can be converted into 2-deoxypentose. is an almond, berry, and bready tasting compound that can be found in a number of food items such as spearmint, crustaceans, pomes, and sweet bay. This makes a potential biomarker for the consumption of these food products.
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
11700 mg/L (at 25 °C)
0.14 M
11.7 mg/mL at 25 °C
Soluble in ethanol, ethyl ether
SOL IN PROPYLENE GLYCOL; OILS
1.35% in water
In water, 1.17X10+4 mg/L at 20 °C
Solubility in water, g/100ml at 20 °C: 1.4 (moderate)
1 ml in 1 ml 95% alcohol (in ethanol)
Slight
Synonyms Pentanal; NSC 35404; Pentylaldehyde; Valeral; Valeric Acid Aldehyde; Valeric Aldehyde; n-Pentanal; n-Valeraldehyde
Vapor Density 3 (NTP, 1992) (Relative to Air)
3.0 (Air = 1)
Relative vapor density (air = 1): 3
3
Vapor Pressure 50 mm Hg at 77 °F (NTP, 1992)
26.00 mmHg
26 mm Hg at 20 °C
Vapor pressure, kPa at 20 °C: 3.4
50 mmHg at 77°F
26 mmHg
PubChem Compound 8063
Last Modified Nov 11 2021
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